N-Nitrososotalol-d6

• Molecular Formula: C12H19N3O4S
• Molecular Weight: 307.40 g/mol
• InChI: InChI=1S/C12H19N3O4S/c1-9(2)15(14-17)8-12(16)10-4-6-11(7-5-10)13-20(3,18)19/h4-7,9,12-13,16H,8H2,1-3H3/i1D3,2D3
• InChIKey: JRGLEYZCDAJXQF-WFGJKAKNSA-N

N-Nitrososotalol-d6 Reference Standard for Nitrosamine Analysis

N-Nitrososotalol-d6 is a stable isotope-labeled analog of the nitrosamine impurity N-nitrososotalol, featuring six deuterium atoms incorporated into its isopropyl moiety [1]. As a nitrosamine drug substance-related impurity (NDSRI) reference material, it is classified within the broader regulatory framework governing potentially mutagenic impurities in pharmaceuticals [2]. This compound is a fully characterized reference standard designed to meet stringent regulatory requirements set by pharmacopeial authorities including USP, EMA, JP, and BP for nitrosamine analysis [1]. Its primary utility lies in its function as an internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods, enabling precise quantification of N-nitrososotalol in active pharmaceutical ingredients (APIs) and finished drug products [2][3].

Workflow

LC-MS/MS quantification of N-nitrososotalol impurity in APIs and drug products

ISTD role

Deuterated internal standard (+6 Da mass shift) for matrix-effect correction and trace-level accuracy

Documentation

Multi-compendial certified reference standard; supports method validation documentation

• [1] Veeprho. N-Nitrososotalol-d6 Product Page. 2024. View Source
• [2] Marlés-Torres A, et al. Ultra-high-speed liquid chromatography combined with mass spectrometry detection analytical methods for the determination of nitrosamine drug substance-related impurities. Journal of Separation Science. 2023;46(11):e2300125. View Source
• [3] Resolian Analytical Sciences. Online SPE for Ultra-Trace Nitrosamine Quantification. 2026. View Source

Why N-Nitrososotalol-d6 Cannot Be Substituted in LC-MS/MS

Generic substitution of N-Nitrososotalol-d6 with unlabeled N-nitrososotalol or structurally analogous internal standards is analytically unsound for trace-level quantification. The use of a stable isotope-labeled internal standard (SIL-IS), particularly a deuterated analog of the target analyte, is mandated by best practices in LC-MS/MS to correct for matrix effects, ionization variability, and extraction recovery inconsistencies [1][2]. Unlabeled N-nitrososotalol cannot be distinguished from the target analyte by mass spectrometry, precluding its use as an internal standard [3]. Non-isotopic structural analogs, while offering some correction, exhibit different physicochemical properties—such as retention time and ionization efficiency—leading to inaccurate quantification, especially at the parts-per-billion (ppb) levels required for nitrosamine impurity analysis [4][5]. Furthermore, regulatory submissions (ANDA, NDA) increasingly expect method validation data generated with the specific deuterated internal standard to ensure data integrity and compliance with FDA and EMA guidelines [6][7].

Unlabeled analog cannot co-elute with MS distinction Unlabeled N-nitrososotalol produces the same m/z; isotopic mass shift is essential for internal standard function.

Non-isotopic structural analogs shift retention/ionization Different physicochemical properties lead to inaccurate correction at ppb levels; SIL-IS co-elution is required.

Regulatory documentation expectations may differ Method validation data with non-deuterated standards may not satisfy current pharmacopeial review expectations.

• [1] USP Nitrosamines Community. Nitrosamine internal standards - what should be taken into consideration? 2025. View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source
• [3] Restek. Choosing an Internal Standard. 2015. View Source
• [4] Welchlab. Are You Using The Internal Standard Method In A Right Way? 2025. View Source
• [5] Resolian Analytical Sciences. Online SPE for Ultra-Trace Nitrosamine Quantification. 2026. View Source
• [6] Veeprho. N-Nitrososotalol-d6 Product Page. 2024. View Source
• [7] Marlés-Torres A, et al. Ultra-high-speed liquid chromatography combined with mass spectrometry detection analytical methods for the determination of nitrosamine drug substance-related impurities. Journal of Separation Science. 2023;46(11):e2300125. View Source

Performance Benchmarks: N-Nitrososotalol-d6 vs. Alternatives

Isotopic Purity and MS Differentiation

N-Nitrososotalol-d6 provides a mass shift of +6 Da relative to unlabeled N-nitrososotalol due to the substitution of six hydrogen atoms with deuterium on the isopropyl group [1]. This isotopic purity and mass difference are essential for LC-MS/MS methods, allowing the internal standard to be chromatographically co-eluted yet spectrometrically distinguished from the target analyte without interference [2][3]. In contrast, unlabeled N-nitrososotalol cannot be used as an internal standard because it produces the same mass-to-charge ratio (m/z) as the analyte, making it impossible to differentiate and quantify the two signals [3][4].

MS differentiation

Class-level

+6 Da mass shift vs unlabeled

Enables co-elution and spectrometric distinction for accurate ISTD correction.

Class-level inference; verify isotopic purity on CoA.

Evidence Dimension	Mass Shift for MS Differentiation
Target Compound Data	Molecular Weight: 307.39 g/mol (C12D6H13N3O4S)
Comparator Or Baseline	Unlabeled N-nitrososotalol: ~301.35 g/mol (estimated)
Quantified Difference	ΔMW ≈ +6 Da (calculated from +6 deuterium substitution)
Conditions	High-resolution or tandem mass spectrometry (LC-MS/MS) analysis.

Why This Matters

This mass difference is the fundamental requirement for using the compound as an internal standard, enabling accurate correction for matrix effects and instrument variability in trace-level nitrosamine analysis.

• [1] Veeprho. N-Nitrososotalol-d6 Product Page. 2024. View Source
• [2] USP Nitrosamines Community. Nitrosamine internal standards - what should be taken into consideration? 2025. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source
• [4] Restek. Choosing an Internal Standard. 2015. View Source

Regulatory Compliance for ANDA/NDA Submissions

N-Nitrososotalol-d6 is manufactured and characterized to meet the stringent requirements of multiple pharmacopeial authorities (USP, EMA, JP, BP) for nitrosamine reference standards, making it suitable for use in Abbreviated New Drug Applications (ANDA) and New Drug Applications (NDA) [1]. This is in contrast to many unlabeled nitrosamine standards or non-certified analogs, which may lack the comprehensive certificate of analysis (CoA) and regulatory documentation required for submission to health authorities [2]. Validated LC-MS/MS methods for N-nitrososotalol in beta-blockers like sotalol HCl have established quantitation limits in the low ppb range (2–20 ppb) [3], and the use of a compliant deuterated internal standard is critical for demonstrating the accuracy and precision of these methods [4].

Multi-compendial status

Cross-study comparable

Meets USP, EMA, JP, BP standards

Supports method validation documentation across multiple regulatory frameworks.

Cross-study comparable; confirm specific monograph alignment.

Evidence Dimension	Regulatory Acceptance for Method Validation
Target Compound Data	Meets USP, EMA, JP, BP standards; suitable for ANDA/NDA [1]
Comparator Or Baseline	Non-certified or generic unlabeled standards may not meet all pharmacopeial requirements.
Quantified Difference	Not directly quantifiable, but represents a qualitative regulatory risk reduction.
Conditions	Pharmaceutical quality control and regulatory submission context.

Why This Matters

Procurement of a certified, multi-compendial reference standard mitigates the risk of analytical method rejection by regulatory agencies, saving time and resources in drug development and quality control.

• [1] Veeprho. N-Nitrososotalol-d6 Product Page. 2024. View Source
• [2] QMX. Pharma Reference Standards Product Page. 2023. View Source
• [3] Marlés-Torres A, et al. Ultra-high-speed liquid chromatography combined with mass spectrometry detection analytical methods for the determination of nitrosamine drug substance-related impurities. Journal of Separation Science. 2023;46(11):e2300125. View Source
• [4] Resolian Analytical Sciences. Online SPE for Ultra-Trace Nitrosamine Quantification. 2026. View Source

Matrix Effect Correction in LC-MS/MS

The use of a deuterated internal standard like N-Nitrososotalol-d6 in LC-MS/MS analysis is recognized as the most effective approach for correcting matrix effects—suppression or enhancement of analyte ionization caused by co-eluting matrix components [1][2]. By co-eluting with the target N-nitrososotalol, the deuterated standard experiences nearly identical matrix effects and extraction recoveries, thereby normalizing the analyte signal and improving accuracy [3]. Without a deuterated internal standard, methods relying on external calibration or non-isotopic internal standards can exhibit significant variability in recovery (e.g., 64.1%–113.3% for a validated method [4]), which is unacceptable for meeting regulatory limits for genotoxic impurities [5].

Matrix effect correction

Class-level

Reduced recovery variability vs external calibration

Supports trace-level accuracy in complex pharmaceutical matrices.

Class-level expectation; recovery range requires method verification.

Evidence Dimension	Accuracy Improvement in Trace Analysis
Target Compound Data	Enables precise quantification at LOQ levels of 2-20 ppb with high accuracy [4].
Comparator Or Baseline	External standard calibration or non-isotopic IS: recovery range 64.1%–113.3% in a published method [4].
Quantified Difference	Reduces recovery variability; class-level expectation of improved precision and accuracy.
Conditions	LC-MS/MS analysis of nitrosamine impurities in pharmaceutical matrices.

Why This Matters

This enhancement is critical for reliably detecting and quantifying nitrosamine impurities at the trace levels mandated by health authorities, ensuring patient safety and regulatory compliance.

• [1] USP Nitrosamines Community. Nitrosamine internal standards - what should be taken into consideration? 2025. View Source
• [2] Welchlab. Are You Using The Internal Standard Method In A Right Way? 2025. View Source
• [3] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source
• [4] Marlés-Torres A, et al. Ultra-high-speed liquid chromatography combined with mass spectrometry detection analytical methods for the determination of nitrosamine drug substance-related impurities. Journal of Separation Science. 2023;46(11):e2300125. View Source
• [5] Resolian Analytical Sciences. Online SPE for Ultra-Trace Nitrosamine Quantification. 2026. View Source

Stability and Handling for Reproducibility

N-Nitrososotalol-d6, as a fully characterized reference standard, is provided with a Certificate of Analysis (CoA) that includes recommended storage conditions and stability data to ensure long-term integrity [1]. This level of documentation is critical for maintaining the validity of analytical methods over time and across different laboratory sites. In contrast, generic or non-certified nitrosamine standards may lack such detailed stability information, leading to potential degradation and inaccurate quantification [2]. Proper storage and handling, as outlined in the CoA, are essential for mitigating the risk of hydrogen-deuterium exchange, which can occur in deuterated standards under certain conditions and compromise the internal standard's performance [3][4].

Stability documentation

Supporting evidence

CoA with storage conditions and stability data

Supports method reproducibility and long-term reference standard integrity.

Supporting evidence; follow CoA to limit H/D exchange risk.

Evidence Dimension	Stability Documentation
Target Compound Data	Comes with a CoA specifying storage conditions (e.g., -20°C) and stability [1].
Comparator Or Baseline	Generic standards may lack comprehensive stability data.
Quantified Difference	Not quantifiable; represents a qualitative assurance of long-term reliability.
Conditions	Long-term storage and use in validated analytical methods.

Why This Matters

This ensures that the internal standard remains fit for purpose throughout the lifecycle of a validated analytical method, supporting consistent and defensible data for regulatory submissions and quality control.

• [1] Veeprho. N-Nitrososotalol-d6 Product Page. 2024. View Source
• [2] QMX. Pharma Reference Standards Product Page. 2023. View Source
• [3] USP Nitrosamines Community. Nitrosamine internal standards - what should be taken into consideration? 2025. View Source
• [4] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry. 2005;19(3):401-407. View Source

Application Scenarios for N-Nitrososotalol-d6

Method Development and Validation for Sotalol API

N-Nitrososotalol-d6 is the essential internal standard for developing and validating sensitive LC-MS/MS methods to quantify N-nitrososotalol in sotalol hydrochloride active pharmaceutical ingredient (API) and finished dosage forms [1]. Its use directly addresses the need for accurate trace-level analysis (LOQ 2–20 ppb) as required by regulatory guidelines for nitrosamine impurities [1]. The deuterated standard corrects for matrix effects and ensures method precision, enabling compliance with FDA and EMA limits [2].

Batch Release QC Testing for Sotalol Drugs

For routine quality control (QC) release of sotalol drug substance and drug product batches, N-Nitrososotalol-d6 provides the reliable internal standardization necessary for consistent, high-throughput LC-MS/MS analysis [1][3]. Its use ensures that detected levels of the potentially genotoxic N-nitrososotalol impurity are accurately quantified against a well-characterized reference, supporting product safety and regulatory compliance for every manufactured lot [2].

Stability Studies of Sotalol Formulations

During stability studies or forced degradation experiments to assess nitrosamine formation potential, N-Nitrososotalol-d6 serves as a stable, non-reactive internal standard . It accurately tracks the target analyte even as the sample matrix changes over time or under stress conditions, ensuring that any increase in N-nitrososotalol concentration is precisely measured and not confounded by analytical variability [2].

Regulatory Submission Support for ANDA/NDA

Data generated using N-Nitrososotalol-d6 as a certified reference standard supports the analytical sections of Abbreviated New Drug Applications (ANDAs) and New Drug Applications (NDAs) [3]. Its compliance with multiple pharmacopeial standards (USP, EMA, JP, BP) [3] strengthens the regulatory dossier by demonstrating that the analytical methods used for nitrosamine control are robust, validated, and in line with current international expectations [2].

Application

Selection Property

Validation Focus

LC-MS/MS method validation for sotalol API

Deuterated ISTD for matrix-effect correction

Accuracy and precision at trace levels

Routine QC batch release testing

Consistent internal standardization

Lot-to-lot quantitative reproducibility

Forced degradation and stability studies

Stable isotope-labeled analog

Matrix-variability correction over time

Method validation documentation

Multi-compendial certified reference standard

Data integrity for regulatory review

• [1] Marlés-Torres A, et al. Ultra-high-speed liquid chromatography combined with mass spectrometry detection analytical methods for the determination of nitrosamine drug substance-related impurities. Journal of Separation Science. 2023;46(11):e2300125. View Source
• [2] Resolian Analytical Sciences. Online SPE for Ultra-Trace Nitrosamine Quantification. 2026. View Source
• [3] Veeprho. N-Nitrososotalol-d6 Product Page. 2024. View Source